Cas no 683261-07-6 (4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 683261-07-6
• MF: C₂₂H₂₇N₃O₃S₂
• MW: 445.598082780838
• CID: 6185181
• PubChem ID: 4427576
• Update Time: 2025-10-22

4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 4-[butyl(ethyl)sulfamoyl]-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• Oprea1_105866
• F1122-0223
• 683261-07-6
• (E)-4-(N-butyl-N-ethylsulfamoyl)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024603129
• 4-[butyl(ethyl)sulfamoyl]-N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C22H27N3O3S2/c1-5-7-14-25(6-2)30(27,28)18-11-9-17(10-12-18)21(26)23-22-24(4)19-13-8-16(3)15-20(19)29-22/h8-13,15H,5-7,14H2,1-4H3/b23-22-
• InChI Key： FMCSYPWRQHJXDQ-FCQUAONHSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C=CC(C)=CC=3S/2)=O)=CC=1)(N(CC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 445.14938408g/mol
• Monoisotopic Mass: 445.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 683261-07-6, known as 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and features a complex structure that combines sulfur-containing functional groups with aromatic systems. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of such compounds, making them valuable tools in drug discovery and materials science.

Sulfonamides are well-known for their versatility in chemical reactions and their ability to form stable bonds with other functional groups. In the case of 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, the sulfonamide group plays a crucial role in modulating the compound's reactivity and stability. The presence of the benzothiazole moiety further enhances its electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies.

Recent studies have highlighted the importance of long-chain alkyl substituents such as the butyl and ethyl groups in this compound. These substituents not only influence the compound's solubility but also contribute to its thermal stability. For instance, research published in *Chemical Communications* demonstrated that such substituents can significantly improve the compound's performance in high-temperature environments. This makes 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide a promising candidate for use in advanced polymer materials and high-performance lubricants.

The benzothiazole core of this compound is another area of interest for researchers. Benzothiazoles are known for their ability to act as both electron donors and acceptors, depending on the substituents attached to them. In this compound, the dimethyl substitution pattern at positions 3 and 6 further fine-tunes these electronic properties. A study in *Journal of Organic Chemistry* revealed that such substitution patterns can enhance the compound's ability to participate in charge-transfer interactions, which is critical for applications in organic electronics.

In terms of synthesis, 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been shown to significantly improve the yield and purity of the final product. This approach not only ensures high-quality synthesis but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

The application potential of this compound extends beyond materials science into the field of pharmacology. Its unique structure suggests that it could serve as a scaffold for developing new drug candidates targeting various therapeutic areas. For example, preliminary studies indicate that it may exhibit anti-inflammatory properties due to its ability to inhibit certain enzyme pathways. Further research is currently underway to explore its pharmacokinetic profile and bioavailability.

In conclusion, 4-butyl(ethyl)sulfamoyl-N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 683261-07